Selenium tetrakis(diethyldithiocarbamate)
Overview
Description
Ethyl selenac is an organic molecular entity.
Scientific Research Applications
1. Spectrophotometric Analysis
- Selenium tetrakis(diethyldithiocarbamate) has been utilized in the spectrophotometric determination of tetravalent and hexavalent selenium. The method involves complexation and solvent extraction, followed by reduction and determination in aqueous phase, showcasing its role in detailed chemical analysis (Desai & Paul, 1977).
2. Trace Element Determination
- This compound is effective in the extraction and differential determination of selenium(IV) and selenium(VI), using atomic-absorption spectrophotometry. This showcases its importance in the precise measurement of selenium in various water types (Kamada, Shiraishi, & Yamamoto, 1978).
3. Preconcentration Technique for Trace Analysis
- It has been used to complex trace selenium from natural waters, with subsequent separation by solvent extraction. This method highlights its role in enhancing the sensitivity and precision of trace selenium detection (Meng et al., 1995).
4. Dithiocarbamate Determination
- The compound has been used for determining dithiocarbamates in microgram quantities by converting them into selenium dithiocarbamate complexes. This is significant for the analysis of commercial samples and synthetic mixtures (Malik & Rao, 1990).
5. Molecular Emission Cavity Analysis
- Selenium tetrakis(diethyldithiocarbamate) is used in the indirect determination of selenium, where measurement of S2 emission from its diethyldithiocarbamates provides low detection limits. This method is crucial for analyzing the presence of selenium in various samples (Safavi & Townshend, 1984).
6. Neutron Activation Analysis
- Its application in extracting trace amounts of selenium from biological samples for neutron activation analysis highlights its importance in bioanalytical chemistry. This method has shown excellent agreement with certified values of selenium concentration (Hani, Wai, & Willmes, 1986).
properties
CAS RN |
5456-28-0 |
|---|---|
Product Name |
Selenium tetrakis(diethyldithiocarbamate) |
Molecular Formula |
C20H40N4S8Se |
Molecular Weight |
672.1 g/mol |
IUPAC Name |
N,N-diethylcarbamodithioate;selenium(4+) |
InChI |
InChI=1S/4C5H11NS2.Se/c4*1-3-6(4-2)5(7)8;/h4*3-4H2,1-2H3,(H,7,8);/q;;;;+4/p-4 |
InChI Key |
HEDNUIZJWOTVPK-UHFFFAOYSA-J |
SMILES |
CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Se+4] |
Canonical SMILES |
CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Se+4] |
Other CAS RN |
21559-14-8 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1R,2S,4R,5S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-2,3-dihydroxy-2-phenylpropanoate](/img/structure/B1218338.png)
